Cas no 1807289-64-0 (Ethyl 2-cyano-6-fluoro-4-mercaptobenzoate)
Ethyl 2-cyano-6-fluoro-4-mercaptobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-cyano-6-fluoro-4-mercaptobenzoate
-
- Inchi: 1S/C10H8FNO2S/c1-2-14-10(13)9-6(5-12)3-7(15)4-8(9)11/h3-4,15H,2H2,1H3
- InChI Key: ATUKEEDPDAUTCG-UHFFFAOYSA-N
- SMILES: SC1C=C(C(C(=O)OCC)=C(C#N)C=1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 288
- XLogP3: 2.1
- Topological Polar Surface Area: 51.1
Ethyl 2-cyano-6-fluoro-4-mercaptobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015003698-250mg |
Ethyl 2-cyano-6-fluoro-4-mercaptobenzoate |
1807289-64-0 | 97% | 250mg |
$470.40 | 2023-09-03 | |
| Alichem | A015003698-500mg |
Ethyl 2-cyano-6-fluoro-4-mercaptobenzoate |
1807289-64-0 | 97% | 500mg |
$847.60 | 2023-09-03 | |
| Alichem | A015003698-1g |
Ethyl 2-cyano-6-fluoro-4-mercaptobenzoate |
1807289-64-0 | 97% | 1g |
$1490.00 | 2023-09-03 |
Ethyl 2-cyano-6-fluoro-4-mercaptobenzoate Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on Ethyl 2-cyano-6-fluoro-4-mercaptobenzoate
Research Brief on Ethyl 2-cyano-6-fluoro-4-mercaptobenzoate (CAS: 1807289-64-0) in Chemical Biology and Pharmaceutical Applications
Ethyl 2-cyano-6-fluoro-4-mercaptobenzoate (CAS: 1807289-64-0) is a specialized chemical compound that has garnered significant attention in recent pharmaceutical and chemical biology research. This molecule, characterized by its unique cyano, fluoro, and mercapto functional groups, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies highlight its potential in drug discovery, particularly in the development of enzyme inhibitors and targeted therapies for diseases such as cancer and infectious diseases.
A 2023 study published in the Journal of Medicinal Chemistry explored the role of Ethyl 2-cyano-6-fluoro-4-mercaptobenzoate as a precursor in the synthesis of novel cysteine protease inhibitors. The research demonstrated that derivatives of this compound exhibit high selectivity and potency against cathepsin B, a protease implicated in tumor metastasis. The study utilized molecular docking and kinetic assays to validate the binding affinity and inhibitory mechanisms, suggesting promising avenues for anticancer drug development.
In addition to its therapeutic potential, the compound's reactivity has been leveraged in materials science. A recent ACS Applied Materials & Interfaces publication (2024) reported its use in the functionalization of gold nanoparticles for biosensing applications. The thiol group in Ethyl 2-cyano-6-fluoro-4-mercaptobenzoate facilitates stable conjugation with metallic surfaces, enabling the development of highly sensitive diagnostic platforms for biomarkers associated with neurodegenerative diseases.
Ongoing research also investigates the compound's utility in PET (positron emission tomography) tracer synthesis. The fluorine-18 isotope can be incorporated into its structure, as described in a 2024 Nuclear Medicine and Biology article, to create radiolabeled probes for imaging studies. Preliminary results indicate excellent in vivo stability and target specificity, positioning it as a candidate for next-generation imaging agents.
Despite these advances, challenges remain in optimizing the compound's pharmacokinetic properties and scalability. Future directions include structural modifications to enhance bioavailability and reduce off-target effects, as well as industrial-scale synthesis protocols to support clinical translation. Collaborative efforts between academia and industry are critical to unlocking the full potential of Ethyl 2-cyano-6-fluoro-4-mercaptobenzoate in both therapeutic and diagnostic domains.
1807289-64-0 (Ethyl 2-cyano-6-fluoro-4-mercaptobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)